Cas no 21278-54-6 (Benzene,1-nitro-4-(3-phenoxypropoxy)-)

Benzene,1-nitro-4-(3-phenoxypropoxy)- structure
21278-54-6 structure
Product Name:Benzene,1-nitro-4-(3-phenoxypropoxy)-
CAS No:21278-54-6
MF:C15H15NO4
MW:273.283904314041
CID:289425
PubChem ID:289822
Update Time:2025-04-19

Benzene,1-nitro-4-(3-phenoxypropoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-nitro-4-(3-phenoxypropoxy)-
    • 1-nitro-4-(3-phenoxypropoxy)benzene
    • AC1L6CJY
    • AC1Q20Y1
    • AG-J-62823
    • AR-1C4872
    • CTK4E6335
    • NSC152119
    • 21278-54-6
    • NSC-152119
    • DTXSID00302612
    • Inchi: 1S/C15H15NO4/c17-16(18)13-7-9-15(10-8-13)20-12-4-11-19-14-5-2-1-3-6-14/h1-3,5-10H,4,11-12H2
    • InChI Key: HZJOEFOOGWNEJW-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])CCCOC1C=CC=CC=1

Computed Properties

  • Exact Mass: 273.10015
  • Monoisotopic Mass: 273.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 64.3Ų

Experimental Properties

  • Density: 1.205
  • Boiling Point: 428.5°Cat760mmHg
  • Flash Point: 183.5°C
  • Refractive Index: 1.575
  • PSA: 61.6
  • LogP: 3.96590
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